Cas no 574750-12-2 (L-Proline, L-asparaginyl-L-phenylalanyl-L-leucyl-L-valyl-L-histidyl-L-prolyl-)

• Product name: L-Proline, L-asparaginyl-L-phenylalanyl-L-leucyl-L-valyl-L-histidyl-L-prolyl-
• CAS No: 574750-12-2
• MF: C₄₀H₅₈N₁₀O₉
• Molecular Weight: 822.950120000001
• CID: 345181
• PubChem ID: 10197338

L-Proline, L-asparaginyl-L-phenylalanyl-L-leucyl-L-valyl-L-histidyl-L-prolyl- Properties

Names and Identifiers

• L-Proline, L-asparaginyl-L-phenylalanyl-L-leucyl-L-valyl-L-histidyl-L-prolyl-
• (2S)-1-[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrol
• CTK1F1940
• 574750-12-2
• DTXSID10436578

• Inchi： InChI=1S/C40H58N10O9/c1-22(2)16-27(46-35(53)28(17-24-10-6-5-7-11-24)45-34(52)26(41)19-32(42)51)36(54)48-33(23(3)4)37(55)47-29(18-25-20-43-21-44-25)38(56)49-14-8-12-30(49)39(57)50-15-9-13-31(50)40(58)59/h5-7,10-11,20-23,26-31,33H,8-9,12-19,41H2,1-4H3,(H2,42,51)(H,43,44)(H,45,52)(H,46,53)(H,47,55)(H,48,54)(H,58,59)
• InChIKey： FRMGHSXAXHCISD-UHFFFAOYSA-N
• SMILES： NC(C(NC(C(NC(C(NC(C(NC(C(N1CCCC1C(N1CCCC1C(O)=O)=O)=O)CC1N=CNC=1)=O)C(C)C)=O)CC(C)C)=O)CC1C=CC=CC=1)=O)CC(=O)N

Computed Properties

• 精确分子量: 822.43924
• 同位素质量: 822.43882347g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 8
• 氢键受体数量: 11
• 重原子数量: 59
• 可旋转化学键数量: 20
• 复杂度: 1520
• 共价键单元数量: 1
• 确定原子立构中心数量: 7
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 292Ų
• XLogP3: -1.8

Experimental Properties

• PSA: 292.11